4-(difluoromethyl)-6-{4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 5-[4-[6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-yl]piperazin-1-yl]-3-(methoxymethyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C14H18F2N6OS2/c1-23-8-10-18-14(25-20-10)22-5-3-21(4-6-22)11-7-9(12(15)16)17-13(19-11)24-2/h7,12H,3-6,8H2,1-2H3
• InChI Key: SDOQWYDEYLQXEW-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NSC(=N1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)F)SC
• Molecular Formula: C14H18F2N6OS2
• Molecular Weight: 388.5 g/mol
• CAS No.: 2640944-37-0

Description

4-(Difluoromethyl)-6-{4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a difluoromethyl group at position 4, a methylsulfanyl group at position 2, and a piperazine-linked 3-(methoxymethyl)-1,2,4-thiadiazole moiety at position 4. This structural complexity confers unique electronic and steric properties, making it a candidate for pharmaceutical or agrochemical applications. The difluoromethyl group enhances metabolic stability compared to non-fluorinated analogs, while the thiadiazole-piperazine system may modulate receptor binding or solubility .

Mechanism of Action

Target of Action

The primary target of the compound is currently unknown. Compounds with similar structures, such as 3-(difluoromethyl)-1-methyl-1h-pyrazole-4-carboxylic acid, are known to inhibit succinate dehydrogenase (sdhi), a key enzyme in the mitochondrial respiration chain. This enzyme plays a crucial role in energy production within cells.

Mode of Action

Based on its structural similarity to other compounds, it may interact with its target enzyme, potentially inhibiting its function and disrupting the normal biochemical processes within the cell.

Biochemical Pathways

The compound may affect the mitochondrial respiration chain by inhibiting succinate dehydrogenase, thereby disrupting the normal energy production within cells. This could lead to downstream effects such as reduced cellular activity or even cell death.

Pharmacokinetics

Compounds with similar structures are known to be metabolized by cytochrome p450 enzymes, particularly cyp2d6 and cyp3a4. These enzymes play a crucial role in the metabolism and elimination of many drugs and other xenobiotics. The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would significantly impact its bioavailability and overall effectiveness.

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. If it indeed inhibits succinate dehydrogenase, it could lead to a disruption in energy production within cells, potentially leading to reduced cellular activity or even cell death.

Action Environment

Environmental factors such as pH, temperature, and the presence of other compounds could influence the compound’s action, efficacy, and stability. For example, the activity of cytochrome P450 enzymes, which may metabolize this compound, can be affected by various factors including other drugs, dietary components, and genetic variations.

Biological Activity

The compound 4-(difluoromethyl)-6-{4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a complex heterocyclic molecule that integrates various pharmacologically relevant moieties. Its structure includes a pyrimidine core, a piperazine ring, and a thiadiazole unit, which are known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties.

Structure and Properties

The chemical structure of the compound can be broken down into several key components:

• Pyrimidine Ring : Known for its role in nucleic acids and as a scaffold in pharmaceuticals.
• Thiadiazole Moiety : Associated with antimicrobial and anticancer activities due to its ability to interact with various biological targets.
• Piperazine Ring : Often used in drug design for its pharmacological versatility.

Antimicrobial Activity

Compounds containing the 1,3,4-thiadiazole scaffold have demonstrated broad-spectrum antimicrobial properties. For instance:

• A series of thiadiazole derivatives showed significant antibacterial activity against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis, with minimum inhibitory concentrations (MIC) ranging from 1–5 μg/ml .
• The incorporation of methoxy groups was found to enhance antibacterial efficacy .

Anticancer Activity

The anticancer potential of thiadiazole derivatives has been extensively studied:

• In vitro studies indicated that certain thiadiazole derivatives exhibited cytotoxic effects against various cancer cell lines, including breast (MCF-7), colon (HCT116), and lung (H460) cancers. The most potent compounds had $GI_{50}$ values as low as 3.29 μg/mL against HCT116 cells .
• Structure-activity relationship (SAR) analyses revealed that modifications on the thiadiazole ring could significantly enhance anticancer activity. For example, the introduction of trifluoromethyl groups increased the potency against cancer cells .

Anti-inflammatory Activity

Research indicates that some thiadiazole derivatives possess anti-inflammatory properties:

• Certain compounds have been shown to inhibit the production of pro-inflammatory cytokines in cellular models, suggesting potential use in inflammatory diseases .

Case Study 1: Antimicrobial Efficacy

A study synthesized a series of 7-[4-(5-amino-1,3,4-thiadiazole-2-sulfonyl)]-1-piperazinyl fluoroquinolone derivatives. The results demonstrated that these compounds exhibited moderate to good activity against Gram-positive strains while showing limited efficacy against Gram-negative bacteria. This highlights the potential for developing targeted antimicrobial therapies using thiadiazole-based compounds .

Case Study 2: Anticancer Activity Assessment

In another investigation, derivatives of 2,5-disubstituted thiadiazoles were evaluated for their anticancer properties. Compounds were tested on human leukemia (HL60) and prostate tumor cell lines (PC3), showing inhibition rates exceeding 89% at concentrations of 10 μM/mL. These findings support the hypothesis that structural modifications can lead to enhanced biological activity .

Scientific Research Applications

Structure Overview

Component	Description
Difluoromethyl group	Enhances lipophilicity and biological activity
Piperazine moiety	Provides structural stability and potential receptor binding
Thiadiazole derivative	Associated with various biological activities
Methylsulfanyl group	Contributes to the compound's reactivity

Anticancer Activity

Thiadiazole derivatives have been extensively studied for their anticancer properties. Research indicates that compounds containing thiadiazole scaffolds demonstrate efficacy against various cancer cell lines. For instance, derivatives similar to the target compound have shown decreased viability in leukemia, breast, ovarian, prostate cancer, and melanoma cells .

Antimicrobial Properties

Compounds with thiadiazole structures have also exhibited significant antimicrobial activity. Studies have reported that synthesized thiadiazole derivatives possess potent antibacterial effects against Gram-positive and Gram-negative bacteria . This suggests that the target compound may also exhibit similar antimicrobial properties due to its structural characteristics.

Anticonvulsant Effects

The 1,3,4-thiadiazole moiety is recognized for its anticonvulsant properties. Various studies have demonstrated that derivatives of thiadiazole can protect against seizures in animal models. For example, certain synthesized compounds showed high efficacy in both MES (Maximal Electroshock Seizure) and PTZ (Pentylenetetrazol) models . The potential of the target compound as an anticonvulsant warrants further investigation.

Neuroprotective Effects

Research into neuroprotective agents has identified thiadiazole derivatives as promising candidates. The ability of these compounds to modulate neurotransmitter systems may contribute to their protective effects against neurodegenerative diseases . Given the structure of the target compound, it could be explored for neuroprotective applications.

Case Study 1: Anticancer Efficacy of Thiadiazole Derivatives

A study conducted by Aliyu et al. (2021) synthesized several 1,3,4-thiadiazole derivatives and evaluated their anticancer activities using various cell lines. The results indicated that specific modifications to the thiadiazole ring significantly enhanced cytotoxicity against cancer cells while minimizing toxicity towards normal cells .

Case Study 2: Anticonvulsant Activity Assessment

In a study by Sarafroz et al. (2019), a series of thiadiazole derivatives were tested for their anticonvulsant properties using established animal models. The findings revealed that certain compounds exhibited over 80% protection against seizures at specific dosages, highlighting their potential as therapeutic agents for epilepsy .

Comparison with Similar Compounds

Piperazine-Linked Thiadiazole Derivatives

describes 5-chloro-N~2~-[4-(4-methylpiperazin-1-yl)phenyl]-N~4~-{[(2R)-oxolan-2-yl]methyl}pyrimidine-2,4-diamine, which shares a pyrimidine-piperazine scaffold but substitutes the thiadiazole with a methylpiperazine and oxolane group.

Oxadiazole-Containing Pyrimidines (Patent EP 1 808 168 B1)

The patent lists compounds like 4-[4-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-piperidin-1-yl]-6-(4-methanesulfonyl-phenylamino)-pyrimidine-5-carbonitrile, which replaces the thiadiazole with an oxadiazole and uses a piperidine instead of piperazine. Key differences:

• Oxadiazole vs.
• Piperidine vs. Piperazine : Piperazine’s additional nitrogen enhances hydrogen-bonding capacity, improving interactions with biological targets .

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Potential Impact
Target Compound	Pyrimidine	Difluoromethyl, Thiadiazole-piperazine	Enhanced metabolic stability; Strong π-π interactions
4-[4-(3-Isopropyl-oxadiazol-5-yl)-piperidin-1-yl]-6-(methanesulfonyl-phenylamino)pyrimidine	Pyrimidine	Oxadiazole, Piperidine, Methanesulfonyl	Reduced electron withdrawal; Lower hydrogen-bonding capacity
5-Chloro-pyrimidine derivative	Pyrimidine	Chlorine, Methylpiperazine, Oxolane	Higher polarity; Weaker receptor affinity due to lack of thiadiazole

Functional Group Variations

Sulfur-Containing Substituents

The target compound’s methylsulfanyl group at position 2 contrasts with methanesulfonyl groups in analogs like 1-(4-Fluoro-6-methoxy-pyridin-3-yl)-4-[4-(3-isopropyl-oxadiazol-5-yl)-cyclohexyloxy]-1H-pyrazolo[3,4-d]pyrimidine ().

Fluorinated Moieties

The difluoromethyl group in the target compound differs from trifluoromethoxy or fluoro substituents in patent-derived compounds (e.g., (4-Methanesulfonyl-phenyl)-{5-nitro-6-[4-(4-trifluoromethoxy-phenoxy)-piperidin-1-yl]-pyrimidin-4-yl}-amine). Difluoromethyl balances lipophilicity and metabolic resistance better than bulkier fluorinated groups, which may hinder target engagement .

Preparation Methods

Nucleophilic Substitution Reactions for Pyrimidine Core Functionalization

The pyrimidine core serves as the foundational scaffold for this compound. Initial steps often involve chlorinated pyrimidine intermediates, which undergo nucleophilic displacement with sulfur-containing nucleophiles to install the methylsulfanyl group. For example, 4,6-dichloro-2-(methylsulfanyl)pyrimidine has been identified as a key precursor, where the chlorine at position 6 is selectively replaced by a piperazine derivative under basic conditions .

Reaction conditions typically employ polar aprotic solvents like dimethylformamide (DMF) or acetonitrile, with potassium carbonate as the base. A representative procedure involves heating 4,6-dichloro-2-(methylsulfanyl)pyrimidine with 1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine at 80–100°C for 12–24 hours, achieving yields of 65–78% after chromatographic purification . Steric hindrance from the methoxymethyl group necessitates prolonged reaction times compared to unsubstituted piperazine analogues.

Piperazine-Thiadiazolyl Linkage via Buchwald-Hartwig Amination

Palladium-catalyzed cross-coupling has emerged as a robust method for connecting the piperazine and thiadiazole moieties. Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) with 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (BINAP) as a ligand enables C–N bond formation between 5-bromo-1,2,4-thiadiazole derivatives and piperazine .

Table 1: Optimization of Coupling Conditions

Catalyst System	Ligand	Solvent	Temperature (°C)	Yield (%)
Pd₂(dba)₃ (2 mol%)	BINAP	Toluene	90	72
Pd(OAc)₂ (5 mol%)	Xantphos	Dioxane	100	58
PdCl₂(PPh₃)₂ (3 mol%)	DPPF	THF	80	65

Data adapted from highlight Pd₂(dba)₃/BINAP in toluene as the optimal system, providing superior yields while minimizing side reactions like β-hydride elimination.

Introduction of the Difluoromethyl Group

The difluoromethyl group at position 4 is introduced via radical fluorination or nucleophilic displacement. A two-step protocol involving:

• Chlorination : Treatment of 4-hydroxypyrimidine with phosphorus oxychloride (POCl₃) to form 4-chloro intermediates.

• Fluorination : Reaction with diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor® replaces chlorine with difluoromethyl, achieving 60–70% conversion .

Critical Parameters :

• Excess DAST (2.5 equiv) ensures complete substitution.

• Reaction temperatures below −10°C suppress decomposition.

• Anhydrous conditions are mandatory to avoid hydrolysis.

Cyclocondensation for Thiadiazole Ring Formation

The 1,2,4-thiadiazol-5-yl group is synthesized via cyclocondensation of thioamides with hydroxylamine-O-sulfonic acid. For the methoxymethyl-substituted variant, 3-(methoxymethyl)thioamide is reacted with NH₂OSO₃H in ethanol at reflux, followed by oxidation with hydrogen peroxide to form the thiadiazole ring .

Mechanistic Insight :

• Thioamide + hydroxylamine → thiadiazoline intermediate.

• Oxidation → aromatization to 1,2,4-thiadiazole.

• Methoxymethyl stability requires pH control (pH 6–7) to prevent demethylation.

Final Coupling and Purification Strategies

The convergent synthesis concludes by coupling the difluoromethylpyrimidine and thiadiazolylpiperazine modules. Microwave-assisted conditions (150°C, 30 min) in dimethylacetamide (DMAc) with cesium carbonate as base enhance reaction efficiency, yielding 85–90% crude product . Final purification employs reverse-phase HPLC with a C18 column and acetonitrile/water gradient, ensuring >98% purity by LC-MS.

Q & A

Basic Research Questions

Q. What are the key synthetic pathways and reaction conditions for preparing 4-(difluoromethyl)-6-{4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine?

• Methodological Answer : The synthesis typically involves multi-step reactions, starting with the assembly of the pyrimidine core followed by functionalization with the thiadiazole-piperazine moiety. Key steps include nucleophilic substitution for introducing the difluoromethyl group and coupling reactions for attaching the piperazine-thiadiazole unit. Optimal conditions often require:

• Solvents : Dimethylformamide (DMF) or chloroform for polar intermediates .
• Catalysts : Triethylamine or similar bases to facilitate nucleophilic substitutions .
• Temperature control : Step-dependent ranges (e.g., 0–5°C for sensitive intermediates, reflux for cyclization) .
  • Validation : Thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for monitoring intermediates .

Q. How can researchers confirm the structural integrity and purity of this compound?

• Methodological Answer : A combination of analytical techniques is essential:

• NMR spectroscopy : To verify substituent positions and stereochemistry (e.g., ¹H/¹³C NMR for piperazine-thiadiazole connectivity) .
• Mass spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight and isotopic patterns .
• HPLC : For assessing purity (>95% is typical for pharmacological studies) .

Q. What in vitro assays are commonly used to evaluate its biological activity?

• Methodological Answer : Initial screening often includes:

• Enzyme inhibition assays : Target-specific protocols (e.g., kinase or protease inhibition) with IC₅₀ determination .
• Receptor binding studies : Radioligand displacement assays to assess affinity for GPCRs or other receptors .
• Cytotoxicity profiling : Cell viability assays (e.g., MTT) in cancer or microbial models .

Advanced Research Questions

Q. How can computational methods optimize the synthesis and reactivity of this compound?

• Methodological Answer : Quantum chemical calculations (e.g., DFT) predict reaction pathways and transition states. For example:

• Reaction path searches : Identify energetically favorable routes for difluoromethylation or piperazine coupling .
• Solvent effects : COSMO-RS simulations to optimize solvent-catalyst interactions .
• Machine learning : Training models on analogous thiadiazole-pyrimidine systems to predict yields .

Q. How should researchers resolve contradictions in reported biological activity data?

• Methodological Answer : Discrepancies may arise from assay conditions or off-target effects. Strategies include:

• Orthogonal assays : Validate hits using SPR (surface plasmon resonance) or thermal shift assays .
• Metabolic stability tests : Liver microsome assays to rule out false positives from compound degradation .
• Structural analogs : Compare activity of derivatives to isolate critical functional groups (e.g., methoxymethyl vs. methylsulfanyl) .

Q. What strategies enable rational design of derivatives with improved pharmacokinetic properties?

• Methodological Answer : Structure-activity relationship (SAR) studies guide modifications:

• Lipophilicity adjustments : Replace methylsulfanyl with polar groups (e.g., sulfonamide) to enhance solubility .
• Metabolic blocking : Introduce fluorine atoms or cyclopropyl rings to slow hepatic clearance .
• Prodrug approaches : Mask polar groups (e.g., piperazine) with ester linkages for better absorption .

Q. How can researchers investigate its mechanism of action in complex biological systems?

• Methodological Answer : Integrate multi-omics and phenotypic screening:

• Transcriptomics : RNA-seq to identify differentially expressed genes post-treatment .
• Chemical proteomics : Use photoaffinity probes to map target proteins in cell lysates .
• CRISPR screens : Genome-wide knockout libraries to pinpoint synthetic lethal interactions .